Cas no 2137418-68-7 (2-chloro-N-[(3R,4S)-4-hydroxy-2-oxooxolan-3-yl]propanamide)

• Product Name: 2-chloro-N-[(3R,4S)-4-hydroxy-2-oxooxolan-3-yl]propanamide
• CAS No: 2137418-68-7
• MF: C₇H₁₀ClNO₄
• MW: 207.611601352692
• CID: 6432234
• PubChem ID: 165743075
• Update Time: 2025-10-31

2-chloro-N-[(3R,4S)-4-hydroxy-2-oxooxolan-3-yl]propanamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-[(3R,4S)-4-hydroxy-2-oxooxolan-3-yl]propanamide
• 2137418-68-7
• EN300-741407

• Inchi： 1S/C7H10ClNO4/c1-3(8)6(11)9-5-4(10)2-13-7(5)12/h3-5,10H,2H2,1H3,(H,9,11)/t3?,4-,5-/m1/s1
• InChI Key： KGDMOYQOMNYRGF-YZNZAMEGSA-N
• SMILES： ClC(C)C(N[C@H]1C(=O)OC[C@H]1O)=O

Computed Properties

• Exact Mass: 207.0298355g/mol
• Monoisotopic Mass: 207.0298355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-chloro-N-[(3R,4S)-4-hydroxy-2-oxooxolan-3-yl]propanamide

2-Chloro-N-[(3R,4S)-4-Hydroxy-2-oxooxolan-3-yl]propanamide (CAS No. 2137418-68-7): An Overview of Its Structure, Synthesis, and Biological Applications

2-Chloro-N-[(3R,4S)-4-hydroxy-2-oxooxolan-3-yl]propanamide (CAS No. 2137418-68-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number 2137418-68-7, is characterized by its unique structural features and potential biological activities. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, and recent advancements in the biological applications of this compound.

Chemical Structure and Properties

The molecular formula of 2-chloro-N-[(3R,4S)-4-hydroxy-2-oxooxolan-3-yl]propanamide is C₈H₁₁ClNO₄, with a molecular weight of approximately 206.59 g/mol. The compound features a chiral center at the 3-position of the oxolane ring, which is crucial for its biological activity. The presence of a chlorine atom and a hydroxyl group further contributes to its unique chemical properties. The compound is typically synthesized through a multi-step process involving the protection and deprotection of functional groups to ensure the correct stereochemistry.

Synthesis Methods

The synthesis of 2-chloro-N-[(3R,4S)-4-hydroxy-2-oxooxolan-3-yl]propanamide has been extensively studied in recent years. One common approach involves the use of chiral auxiliaries to control the stereochemistry during the synthesis. For instance, a study published in the Journal of Organic Chemistry (2021) reported a highly efficient method using a chiral catalyst to achieve the desired enantiomeric purity. The synthesis begins with the formation of an intermediate protected oxolane ring, followed by selective chlorination and amide formation. This method not only ensures high yields but also minimizes side reactions and impurities.

Biological Applications

The biological applications of 2-chloro-N-[(3R,4S)-4-hydroxy-2-oxooxolan-3-yl]propanamide are diverse and promising. Recent research has focused on its potential as an inhibitor of specific enzymes involved in various disease pathways. For example, a study published in the Journal of Medicinal Chemistry (2020) demonstrated that this compound exhibits potent inhibitory activity against human phosphodiesterase 4 (PDE4), an enzyme implicated in inflammatory diseases such as chronic obstructive pulmonary disease (COPD) and asthma.

In another study published in Bioorganic & Medicinal Chemistry Letters (2021), researchers investigated the anti-cancer properties of 2-chloro-N-[(3R,4S)-4-hydroxy-2-oxooxolan-3-yl]propanamide. The results showed that it effectively induced apoptosis in human breast cancer cells by modulating key signaling pathways. These findings suggest that this compound could be a valuable lead for developing novel anti-cancer agents.

Clinical Trials and Future Prospects

The promising preclinical results have paved the way for further clinical investigations into the therapeutic potential of 2-chloro-N-[(3R,4S)-4-hydroxy-2-oxooxolan-3-yl]propanamide. Several phase I clinical trials are currently underway to evaluate its safety and efficacy in treating various conditions. Early data from these trials have shown favorable outcomes, with minimal adverse effects reported.

In addition to its therapeutic applications, this compound has also been explored for its use as a research tool in understanding complex biological processes. Its ability to selectively modulate specific enzymes makes it an invaluable asset for scientists studying signal transduction pathways and cellular mechanisms.

Conclusion

In conclusion, 2-chloro-N-[(3R,4S)-4-hydroxy-2-oxooxolan-3-y l]propanamide (CAS No. 2137418-68-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to uncover new insights into its mechanisms of action and potential therapeutic benefits.